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Introduction

2-(Bromomethyl)thiolane, also known as 2-(bromomethyl)tetrahydrothiophene, is a saturated
heterocyclic compound with potential applications as a building block in medicinal chemistry
and materials science. Its saturated thiolane (tetrahydrothiophene) ring distinguishes it from its
more commonly cited aromatic counterpart, 2-(bromomethyl)thiophene, offering different
conformational flexibility and reactivity profiles. This technical guide provides a comprehensive
overview of the commercial availability, synthesis, and known properties of 2-
(Bromomethyl)thiolane (CAS No. 53310-35-3).

Commercial Avalilability

2-(Bromomethyl)thiolane is available from a limited number of specialized chemical suppliers.
While not as commonly stocked as its thiophene analog, it can be procured for research and
development purposes.
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Supplier CAS Number Notes

Listed as a product with

Vulcanchem 53310-35-3 physicochemical data
available.
JHECHEM CO LTD 53310-35-3 Listed as a supplier.

Note: Availability and pricing are subject to change. It is recommended to contact the suppliers
directly for current information.

Physicochemical Properties

A summary of the key physicochemical properties of 2-(Bromomethyl)thiolane is presented

below.
Property Value
Molecular Formula CsHoBrS
Molecular Weight 181.10 g/mol
Boiling Point 80-82 °C at 15 mmHg
Density 1.605 g/cm3
LogP 2.276
Polar Surface Area 25.3 Az

Synthesis of 2-(Bromomethyl)thiolane

The primary synthetic route to 2-(Bromomethyl)thiolane is through the free-radical
bromination of 2-methylthiolane. This reaction typically utilizes a brominating agent such as N-
bromosuccinimide (NBS) in the presence of a radical initiator.

Experimental Protocol: Free-Radical Bromination of 2-
Methylthiolane
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While a detailed, peer-reviewed experimental protocol specifically for the synthesis of 2-
(Bromomethyl)thiolane is not readily available in the searched literature, a general procedure
can be adapted from standard free-radical bromination methods for similar substrates. The
following is a representative, though not directly cited, protocol.

Materials:

o 2-Methylthiolane

e N-Bromosuccinimide (NBS)

o Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO) as a radical initiator
e Anhydrous carbon tetrachloride (CCla) or other suitable non-polar solvent
e Inert gas (e.g., Argon or Nitrogen)

e Sodium bicarbonate solution (saturated)

e Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

» Rotary evaporator

« Distillation apparatus

Procedure:

e Reaction Setup: A dry, round-bottom flask is charged with 2-methylthiolane and anhydrous
carbon tetrachloride under an inert atmosphere.

» Addition of Reagents: N-Bromosuccinimide and a catalytic amount of the radical initiator
(AIBN or BPO) are added to the stirred solution.

o Reaction Conditions: The reaction mixture is heated to reflux (the boiling point of the solvent)
to initiate the radical chain reaction. The progress of the reaction can be monitored by
techniques such as gas chromatography (GC) or thin-layer chromatography (TLC).
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e Work-up: Upon completion, the reaction mixture is cooled to room temperature. The solid
succinimide byproduct is removed by filtration. The filtrate is then washed sequentially with
saturated sodium bicarbonate solution to neutralize any acidic byproducts, followed by brine.

e Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate or
sodium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary
evaporator.

« Purification: The crude product is purified by vacuum distillation to yield 2-
(Bromomethyl)thiolane.

Logical Workflow for Synthesis
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Synthetic Workflow for 2-(Bromomethyl)thiolane
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Applications in Research and Drug Development

While specific examples of the use of 2-(Bromomethyl)thiolane in signaling pathways or as a
key component in marketed drugs are not prevalent in the readily available literature, its
structure suggests potential applications as a versatile synthetic intermediate.

The thiolane moiety is found in a number of biologically active natural products and synthetic
compounds, exhibiting a range of activities including antiviral, anti-cancer, and antimicrobial
properties. The bromomethyl group of 2-(Bromomethyl)thiolane is a reactive handle that can
be used to introduce the thiolane scaffold into larger molecules through nucleophilic
substitution reactions.

Potential Synthetic Applications
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Reactivity of 2-(Bromomethyl)thiolane

Safety and Handling

A formal Safety Data Sheet (SDS) for 2-(Bromomethyl)thiolane was not retrieved in the
literature search. However, based on its chemical structure as an alkyl bromide, it should be
handled with caution in a well-ventilated fume hood. Personal protective equipment (PPE),
including safety goggles, gloves, and a lab coat, is essential. Alkylating agents are often
irritants and may be harmful if inhaled, ingested, or absorbed through the skin.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15323513?utm_src=pdf-body
https://www.benchchem.com/product/b15323513?utm_src=pdf-body
https://www.benchchem.com/product/b15323513?utm_src=pdf-body-img
https://www.benchchem.com/product/b15323513?utm_src=pdf-body
https://www.benchchem.com/product/b15323513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15323513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Conclusion

2-(Bromomethyl)thiolane is a commercially available, albeit not widely stocked, saturated
heterocyclic compound. Its synthesis is achievable through the free-radical bromination of 2-
methylthiolane. While its direct application in drug development and signaling pathways is not
yet well-documented, its reactive nature makes it a potentially valuable building block for the
synthesis of novel molecules with interesting biological and material properties. Further
research into the reactivity and applications of this compound is warranted.

 To cite this document: BenchChem. [Commercial Availability and Synthetic Pathways of 2-
(Bromomethyl)thiolane: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15323513#commercial-availability-of-2-bromomethyl-
thiolane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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